Cas no 2137433-18-0 (rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid)

• Product Name: rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid
• CAS No: 2137433-18-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6062312
• PubChem ID: 165454989
• Update Time: 2025-06-03

rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid
• 2137433-18-0
• EN300-715209

• Inchi： 1S/C12H21NO3/c1-9-3-2-6-13(7-9)8-10-4-5-11(16-10)12(14)15/h9-11H,2-8H2,1H3,(H,14,15)/t9?,10-,11+/m0/s1
• InChI Key： GEFKIIVVMSECKG-QXXIUIOUSA-N
• SMILES： O1[C@@H](C(=O)O)CC[C@H]1CN1CCCC(C)C1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid

Professional Introduction to Rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic Acid (CAS No. 2137433-18-0)

Rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid, a compound with the CAS number 2137433-18-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The intricate stereochemistry of this oxolane derivative, characterized by the presence of chiral centers at the 2R and 5S positions, contributes to its distinct pharmacological profile and makes it a subject of intense research interest.

The molecular framework of Rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid incorporates a piperidine moiety linked to the oxolane ring through a methyl group. This structural motif is particularly noteworthy as it combines the versatility of piperidine derivatives with the rigidity provided by the oxolane ring. Piperidine-based compounds are well-documented for their role in various pharmacological contexts, including central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The introduction of this specific oxolane derivative into the pharmacopeia could open new avenues for drug development, particularly in conditions where precise stereochemical control is crucial.

In recent years, there has been a growing emphasis on the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of Rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid is a prime example of how subtle changes in molecular configuration can significantly alter biological activity. Studies have shown that the specific arrangement of atoms in this compound can influence its binding affinity to biological targets, making it a promising candidate for further investigation.

The synthesis of Rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid presents unique challenges due to its complex stereochemical requirements. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary-assisted strategies, have been employed to achieve the desired stereoisomeric purity. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

Recent research has begun to explore the potential applications of Rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid in various therapeutic areas. One particularly intriguing area is its potential as an intermediate in the synthesis of more complex drug molecules. The oxolane ring and piperidine moiety can serve as versatile building blocks for constructing novel pharmacophores that target specific disease pathways.

The compound's interaction with biological systems has been a focal point of several studies. Initial computational modeling suggests that Rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. This hypothesis is supported by preliminary in vitro assays that indicate moderate binding affinity to target proteins. Further experiments are needed to validate these findings and elucidate the precise mechanisms of action.

The safety profile of Rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid is another critical aspect that has been examined. Preliminary toxicology studies have shown that the compound exhibits low acute toxicity at tested doses, suggesting its potential for safe use in therapeutic applications. However, comprehensive toxicological assessments are necessary to fully understand its long-term effects and potential side effects.

The development of Rac-(2R,5S)-5-[(3-methylpiperidin-1-yl)methyl]oxolane-2-carboxylic acid also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work hand-in-hand with biologists and pharmacologists to translate complex chemical structures into effective therapeutic agents. This collaborative approach is essential for advancing drug discovery and ensuring that new compounds meet stringent safety and efficacy standards.

The future prospects for Rac-(2R,5S)-5-[3-methylpiperidin-1-yl]methyl]oxolane-2-carboxylic acid are promising. Ongoing research aims to optimize its synthetic routes for large-scale production and explore its potential in preclinical studies. If successful, this compound could serve as a valuable tool in the fight against various diseases and contribute significantly to improving patient outcomes.

In conclusion, Rac-(2R,5S)-[3-methylpiperidin^-1-yl]methyl]g^{_{CAS No.2137433--18-}-0}] oxolane-